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Compound of Interest

Compound Name: 3-O-Methyl Colterol-d9

Cat. No.: B584239

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on 3-O-Methyl Colterol-d9, a
deuterated stable isotope-labeled compound. It serves as an essential internal standard in
bioanalytical studies for the accurate quantification of its non-labeled counterpart. This
document covers its chemical properties, commercial availability, and a detailed protocol for its
application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Compound Identification and Properties

3-O-Methyl Colterol-d9 is the deuterated form of 3-O-Methyl Colterol and a labeled metabolite
of the bronchodilator Bitolterol[1]. Its primary application is as an internal standard for
guantitative analyses using techniques like LC-MS, where it helps correct for sample
preparation variability and matrix effects[2].

Chemical and Physical Data

The following table summarizes the key quantitative data for 3-O-Methyl Colterol-d9, compiled
from various commercial suppliers.
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Property Value Source(s)
CAS Number 1346599-83-4 [1131[4][5]
Unlabeled CAS 58868-93-2 [3]
Molecular Formula C13H12DsNO3 [31[41[5]
Molecular Weight 248.37 g/mol [31141[5]
Accurate Mass 248.21 [3]

Purity

>95% (HPLC)

[3]

IUPAC Name

4-(1-hydroxy-2-((2-(methyl-
d3)propan-2-yl-1,1,1,3,3,3-

d6)amino)ethyl)-2-

methoxyphenol

[3]

Synonyms

a-[[(1,1-Dimethylethyl-

d9)amino]methyl]-4-hydroxy-3-

methoxybenzenemethanol; N-

(tert-Butyl-d9)metarterenol

Commercial Availability and Storage

3-O-Methyl Colterol-d9 is available for research purposes from several specialized chemical

suppliers. It is not intended for diagnostic or therapeutic use[4][6].
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. Available Storage Shipping
Supplier Product Code . .
Quantities Temperature Conditions
1 mg, 5mg, 25
LGC Standards TRC-M294572 +4°C Blue Ice
mg
Santa Cruz Contact for
) sc-215170 ) 2-8°C Ambient
Biotechnology details
Contact for 2-8°C
Pharmaffiliates PA STI 089760 ] ) Ambient
details Refrigerator
-80°C (6
MedChemExpres Contact for )
HY-13833S ) months); -20°C Ambient
S details
(1 month)
- Contact for _
Clinivex CX-15345 2-8°C Ambient

details

Application in Quantitative Bioanalysis

The primary role of 3-O-Methyl Colterol-d9 is as an internal standard (IS) in LC-MS/MS
methods to quantify colterol or its metabolites in biological matrices such as plasma, urine, or
whole blood. The workflow below illustrates the typical process for using a deuterated IS in a
bioanalytical assay.
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Bioanalytical Workflow Using a Deuterated Internal Standard

Sample Preparation

1. Sample Aliquoting
(e.g., Plasma, Urine)

A

2. IS Spiking
(Add 3-O-Methyl Colterol-d9)

\

3. Extraction
(LLE, SPE, or Protein Precipitation)

Y

4. Evaporation & Reconstitution

LC-MS/M‘; Analysis

5. Injection into LC System

\

6. Chromatographic Separation

7. Mass Spectrometric Detection

(MRM Mode)

Data Prvcessing

8. Peak Integration
(Analyte and IS)

\

9. Ratio Calculation
(Analyte Area / IS Area)

10. Quantification

(Using Calibration Curve)
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Simplified 2-Adrenergic Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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